Cas no 138891-02-8 (N-Methyl-3-bromoacetyl-2-thiophenesulfonamide)

• Product Name: N-Methyl-3-bromoacetyl-2-thiophenesulfonamide
• CAS No: 138891-02-8
• MF: C₇H₈BrNO₃S₂
• MW: 298.177318572998
• CID: 2154619
• PubChem ID: 10756469
• Update Time: 2025-04-21

N-Methyl-3-bromoacetyl-2-thiophenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-3-bromoacetyl-2-thiophenesulfonamide
• DB-361402
• 138891-02-8
• DTXSID001234048
• 3-(2-Bromoacetyl)-N-methyl-2-thiophenesulfonamide
• SCHEMBL7508269

• Inchi： 1S/C7H8BrNO3S2/c1-9-14(11,12)7-5(2-3-13-7)6(10)4-8/h2-3,9H,4H2,1H3
• InChI Key： VUGWOVVGJNBFMK-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CSC=1S(NC)(=O)=O)=O

Computed Properties

• Exact Mass: 296.91290Da
• Monoisotopic Mass: 296.91290Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 99.9Ų